Bionanotechnology and bioMEMS (BNM): state-of-the-art applications, opportunities, and challenges

Lab on a Chip Pub Date: 2023-10-20 DOI: 10.1039/D3LC00296A

Abstract

The development of micro- and nanotechnology for biomedical applications has defined the cutting edge of medical technology for over three decades, as advancements in fabrication technology developed originally in the semiconductor industry have been applied to solving ever-more complex problems in medicine and biology. These technologies are ideally suited to interfacing with life sciences, since they are on the scale lengths as cells (microns) and biomacromolecules (nanometers). In this paper, we review the state of the art in bionanotechnology and bioMEMS (collectively BNM), including developments and challenges in the areas of BNM, such as microfluidic organ-on-chip devices, oral drug delivery, emerging technologies for managing infectious diseases, 3D printed microfluidic devices, AC electrokinetics, flexible MEMS devices, implantable microdevices, paper-based microfluidic platforms for cellular analysis, and wearable sensors for point-of-care testing.

Graphical abstract: Bionanotechnology and bioMEMS (BNM): state-of-the-art applications, opportunities, and challenges
Bionanotechnology and bioMEMS (BNM): state-of-the-art applications, opportunities, and challenges
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